Cas no 347840-11-3 (3-Chloro-2,4,6-trideuteroaniline)

3-Chloro-2,4,6-trideuteroaniline structure
347840-11-3 structure
Product Name:3-Chloro-2,4,6-trideuteroaniline
CAS No:347840-11-3
MF:C6H6ClN
MW:130.590025424957
CID:302689
PubChem ID:59868987
Update Time:2025-04-19

3-Chloro-2,4,6-trideuteroaniline Chemical and Physical Properties

Names and Identifiers

    • Benzen-2,4,6-d3-amine,3-chloro-
    • 3-Chloro-2,4,6-trideuteroaniline
    • 3-CHLOROANILINE-D3
    • D99581
    • 3-CHLOROANILINE-2,4,6-D3
    • 347840-11-3
    • SCHEMBL8787994
    • 3-Chloro-2,4,6-trideuterioaniline
    • Inchi: 1S/C6H6ClN/c7-5-2-1-3-6(8)4-5/h1-4H,8H2/i2D,3D,4D
    • InChI Key: PNPCRKVUWYDDST-NRUYWUNFSA-N
    • SMILES: ClC1=C([2H])C=C([2H])C(=C1[2H])N

Computed Properties

  • Exact Mass: 130.038
  • Monoisotopic Mass: 130.038
  • Isotope Atom Count: 3
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 74.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 26A^2

3-Chloro-2,4,6-trideuteroaniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C364612-50mg
3-Chloro-2,4,6-trideuteroaniline
347840-11-3
50mg
$ 234.00 2023-09-08
TRC
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3-Chloro-2,4,6-trideuteroaniline
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$ 1774.00 2023-09-08
A2B Chem LLC
AF66722-250mg
3-CHLOROANILINE-2,4,6-D3
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$474.00 2024-04-20
A2B Chem LLC
AF66722-500mg
3-CHLOROANILINE-2,4,6-D3
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$698.00 2024-04-20
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